Cas no 2228799-38-8 (1-(2-bromo-1,3-thiazol-4-yl)-2,2-difluorocyclopropane-1-carboxylic acid)

1-(2-Bromo-1,3-thiazol-4-yl)-2,2-difluorocyclopropane-1-carboxylic acid is a specialized brominated thiazole derivative featuring a difluorocyclopropane carboxylic acid moiety. This compound is of interest in synthetic and medicinal chemistry due to its unique structural features, including the electron-withdrawing bromothiazole group and the sterically constrained difluorocyclopropane ring. These characteristics make it a valuable intermediate for the development of agrochemicals, pharmaceuticals, and other bioactive molecules. The presence of both bromine and fluorine atoms enhances its reactivity in cross-coupling reactions and its potential to modulate physicochemical properties in target compounds. Its high purity and stability further support its utility in precision synthesis applications.
1-(2-bromo-1,3-thiazol-4-yl)-2,2-difluorocyclopropane-1-carboxylic acid structure
2228799-38-8 structure
Product Name:1-(2-bromo-1,3-thiazol-4-yl)-2,2-difluorocyclopropane-1-carboxylic acid
CAS No:2228799-38-8
MF:C7H4BrF2NO2S
MW:284.077966690063
CID:6595150
PubChem ID:165649994
Update Time:2025-06-13

1-(2-bromo-1,3-thiazol-4-yl)-2,2-difluorocyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-(2-bromo-1,3-thiazol-4-yl)-2,2-difluorocyclopropane-1-carboxylic acid
    • 2228799-38-8
    • EN300-1950424
    • Inchi: 1S/C7H4BrF2NO2S/c8-5-11-3(1-14-5)6(4(12)13)2-7(6,9)10/h1H,2H2,(H,12,13)
    • InChI Key: QOMKFLFRNOLLLT-UHFFFAOYSA-N
    • SMILES: BrC1=NC(=CS1)C1(C(=O)O)CC1(F)F

Computed Properties

  • Exact Mass: 282.91142g/mol
  • Monoisotopic Mass: 282.91142g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 291
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 78.4Ų

1-(2-bromo-1,3-thiazol-4-yl)-2,2-difluorocyclopropane-1-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1950424-0.05g
1-(2-bromo-1,3-thiazol-4-yl)-2,2-difluorocyclopropane-1-carboxylic acid
2228799-38-8
0.05g
$1308.0 2023-09-17
Enamine
EN300-1950424-0.1g
1-(2-bromo-1,3-thiazol-4-yl)-2,2-difluorocyclopropane-1-carboxylic acid
2228799-38-8
0.1g
$1371.0 2023-09-17
Enamine
EN300-1950424-0.25g
1-(2-bromo-1,3-thiazol-4-yl)-2,2-difluorocyclopropane-1-carboxylic acid
2228799-38-8
0.25g
$1432.0 2023-09-17
Enamine
EN300-1950424-0.5g
1-(2-bromo-1,3-thiazol-4-yl)-2,2-difluorocyclopropane-1-carboxylic acid
2228799-38-8
0.5g
$1495.0 2023-09-17
Enamine
EN300-1950424-1.0g
1-(2-bromo-1,3-thiazol-4-yl)-2,2-difluorocyclopropane-1-carboxylic acid
2228799-38-8
1g
$1557.0 2023-06-02
Enamine
EN300-1950424-2.5g
1-(2-bromo-1,3-thiazol-4-yl)-2,2-difluorocyclopropane-1-carboxylic acid
2228799-38-8
2.5g
$3051.0 2023-09-17
Enamine
EN300-1950424-5.0g
1-(2-bromo-1,3-thiazol-4-yl)-2,2-difluorocyclopropane-1-carboxylic acid
2228799-38-8
5g
$4517.0 2023-06-02
Enamine
EN300-1950424-10.0g
1-(2-bromo-1,3-thiazol-4-yl)-2,2-difluorocyclopropane-1-carboxylic acid
2228799-38-8
10g
$6697.0 2023-06-02
Enamine
EN300-1950424-1g
1-(2-bromo-1,3-thiazol-4-yl)-2,2-difluorocyclopropane-1-carboxylic acid
2228799-38-8
1g
$1557.0 2023-09-17
Enamine
EN300-1950424-5g
1-(2-bromo-1,3-thiazol-4-yl)-2,2-difluorocyclopropane-1-carboxylic acid
2228799-38-8
5g
$4517.0 2023-09-17

Additional information on 1-(2-bromo-1,3-thiazol-4-yl)-2,2-difluorocyclopropane-1-carboxylic acid

1-(2-bromo-1,3-thiazol-4-yl)-2,2-difluorocyclopropane-1-carboxylic acid (CAS No. 2228799-38-8): An Emerging Compound in Medicinal Chemistry

1-(2-bromo-1,3-thiazol-4-yl)-2,2-difluorocyclopropane-1-carboxylic acid (CAS No. 2228799-38-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of heterocyclic compounds and is characterized by the presence of a brominated thiazole ring and a difluorocyclopropane moiety. These structural elements contribute to its distinct chemical properties and biological activities, making it a promising candidate for various therapeutic applications.

The thiazole ring is a well-known heterocyclic structure that is widely found in natural products and pharmaceuticals. It is known for its ability to enhance the stability and bioavailability of compounds, as well as its role in modulating biological activities. The bromine substituent on the thiazole ring further enhances the compound's reactivity and selectivity, which can be crucial for drug design and development. The difluorocyclopropane moiety, on the other hand, introduces additional steric and electronic effects that can influence the compound's pharmacokinetic properties.

Recent studies have explored the potential applications of 1-(2-bromo-1,3-thiazol-4-yl)-2,2-difluorocyclopropane-1-carboxylic acid in various therapeutic areas. One notable area of research is its potential as an antimicrobial agent. The combination of the brominated thiazole ring and the difluorocyclopropane moiety has been shown to exhibit potent antibacterial activity against both Gram-positive and Gram-negative bacteria. This makes it a promising candidate for developing new antibiotics to combat drug-resistant bacterial infections.

In addition to its antimicrobial properties, 1-(2-bromo-1,3-thiazol-4-yl)-2,2-difluorocyclopropane-1-carboxylic acid has also been investigated for its anticancer potential. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including those resistant to conventional chemotherapy. The mechanism of action appears to involve the modulation of key signaling pathways involved in cell proliferation and survival, such as the PI3K/AKT and MAPK pathways.

The pharmacokinetic properties of 1-(2-bromo-1,3-thiazol-4-yl)-2,2-difluorocyclopropane-1-carboxylic acid have also been studied in detail. Its unique structure confers favorable solubility and permeability characteristics, which are essential for efficient absorption and distribution in the body. Furthermore, the compound has shown good metabolic stability in vitro, suggesting that it may have a favorable pharmacokinetic profile in vivo.

In terms of safety and toxicity, preliminary studies have indicated that 1-(2-bromo-1,3-thiazol-4-yl)-2,2-difluorocyclopropane-1-carboxylic acid exhibits low toxicity at therapeutic concentrations. However, further research is needed to fully evaluate its safety profile and potential side effects. Ongoing clinical trials are currently underway to assess its efficacy and safety in human subjects.

The synthesis of 1-(2-bromo-1,3-thiazol-4-yl)-2,2-difluorocyclopropane-1-carboxylic acid involves several steps that require precise control over reaction conditions to ensure high yield and purity. The key steps include the formation of the brominated thiazole ring and the introduction of the difluorocyclopropane moiety. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for research and development purposes.

In conclusion, 1-(2-bromo-1,3-thiazol-4-yl)-2,2-difluorocyclopropane-1-carboxylic acid (CAS No. 2228799-38-8) represents an exciting new frontier in medicinal chemistry. Its unique structural features and promising biological activities make it a valuable candidate for further investigation in various therapeutic areas. As research continues to advance our understanding of this compound's properties and mechanisms of action, it holds great potential for contributing to the development of new drugs with improved efficacy and safety profiles.

Recommended suppliers
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent